Cas no 97659-35-3 (3-(2-chloro-4-isocyanato-phenyl)-5-tert-butyl-1,3,4-oxadiazol-2-one)

• Product Name: 3-(2-chloro-4-isocyanato-phenyl)-5-tert-butyl-1,3,4-oxadiazol-2-one
• CAS No: 97659-35-3
• MF: C₁₃H₁₂ClN₃O₃
• MW: 293.705681800842
• CID: 818166
• PubChem ID: 107636
• Update Time: 2025-04-19

3-(2-chloro-4-isocyanato-phenyl)-5-tert-butyl-1,3,4-oxadiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-4-isocyanato-phenyl)-5-tert-butyl-1,3,4-oxadiazol-2-one
• 3-(2-chloro-4-isocyanatophenyl)-5-(1,1-dimethylethyl)-1,3,4-oxadiazol-2(3H)-one
• 5-tert-butyl-3-(2-chloro-4-isocyanatophenyl)-1,3,4-oxadiazol-2-one
• DTXSID80243110
• 97659-35-3
• NS00065705
• EINECS 307-438-4
• 5-(tert-Butyl)-3-(2-chloro-4-isocyanatophenyl)-1,3,4-oxadiazol-2(3H)-one

• Inchi： 1S/C13H12ClN3O3/c1-13(2,3)11-16-17(12(19)20-11)10-5-4-8(15-7-18)6-9(10)14/h4-6H,1-3H3
• InChI Key： WSQMDTRLPZJJGY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C(=O)OC(C(C)(C)C)=N1)N=C=O

Computed Properties

• Exact Mass: 293.0567189g/mol
• Monoisotopic Mass: 293.0567189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing